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Professionals

Introduction

The accurate determination of calcium in soil is crucial for agricultural productivity,

environmental monitoring, and various research applications. While several methods exist for

calcium analysis, the use of metallochromic indicators offers a rapid, cost-effective, and reliable

spectrophotometric approach. This document provides detailed application notes and protocols

for the determination of calcium in soil samples using o-cresolphthalein complexone (OCPC).

Although the user initially inquired about Glycine Cresol Red, literature primarily supports the

use of the closely related compound, o-cresolphthalein complexone, for calcium determination.

OCPC forms a distinct violet-colored complex with calcium in an alkaline medium, the intensity

of which is proportional to the calcium concentration and can be measured

spectrophotometrically.[1][2][3][4]

Principle of the Method

The determination of calcium using o-cresolphthalein complexone is based on the formation of

a stable, colored chelate complex in an alkaline environment.[1][2][3] The reaction results in a

shift in the absorption wavelength of the complex, allowing for quantitative measurement. The

intensity of the violet color, measured at approximately 570 nm, is directly proportional to the

concentration of calcium in the sample.[1][3][4] To enhance the stability of the reagent and the
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reaction, a buffer system, often containing glycine, is employed to maintain the optimal alkaline

pH.[5]

Experimental Protocols

1. Reagent Preparation

Calcium Stock Solution (1000 mg/L): Dissolve 2.497 g of anhydrous calcium carbonate

(CaCO₃), analytical grade, in a minimal amount of 1 M HCl and dilute to 1 liter with deionized

water.

Calcium Standard Solutions: Prepare a series of standard solutions with concentrations

ranging from 1 to 30 mg/L by diluting the calcium stock solution with deionized water.[5]

o-Cresolphthalein Complexone (OCPC) Reagent:

Solution A (OCPC Stock): Dissolve 0.34 g of o-cresolphthalein complexone in 1 liter of

deionized water.[5]

Solution B (Alkaline Glycine Buffer): Dissolve 24 g of sodium hydroxide and 52.2 g of

glycine in 1 liter of deionized water. Adjust the pH to 10.3 with either sodium hydroxide or

glycine.[5]

Working OCPC Reagent: Mix equal volumes of Solution A and Solution B. This working

reagent should be prepared fresh daily.

8-Hydroxyquinoline Solution (for Magnesium Interference): Prepare a 0.5% (w/v) solution of

8-hydroxyquinoline in ethanol. This is used to minimize interference from magnesium.[6]

2. Soil Sample Preparation (Calcium Extraction)

Air-Drying and Sieving: Air-dry the soil sample and pass it through a 2-mm sieve to remove

large debris and ensure homogeneity.

Extraction:

Weigh 10 g of the prepared soil sample into a 100 mL flask.
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Add 50 mL of a suitable extracting solution (e.g., 1 M ammonium acetate, pH 7.0).

Shake the suspension for 30 minutes on a mechanical shaker.

Filter the suspension through a Whatman No. 42 filter paper.

The resulting clear filtrate is the soil extract to be used for calcium analysis.

3. Analytical Procedure

Pipette 1.0 mL of the soil extract into a clean test tube. For samples with expected high

calcium content, dilute the extract accordingly with deionized water.

To a separate set of test tubes, pipette 1.0 mL of each calcium standard solution and a

deionized water blank.

Add 0.1 mL of the 8-hydroxyquinoline solution to each tube to mask magnesium interference.

Mix well.

Add 5.0 mL of the working OCPC reagent to each tube.

Mix the contents of the tubes thoroughly and allow the color to develop for 10 minutes at

room temperature.

Measure the absorbance of the standards and the sample against the blank at 570 nm using

a spectrophotometer.[3][4]

4. Calculation

Construct a calibration curve by plotting the absorbance of the standard solutions against their

known calcium concentrations. Determine the calcium concentration in the soil extract from the

calibration curve. The final calcium content in the soil (in mg/kg) can be calculated using the

following formula:

Calcium (mg/kg) = (C × V × D) / W

Where:
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C = Calcium concentration in the diluted extract (mg/L) from the calibration curve

V = Volume of the extracting solution (L)

D = Dilution factor of the soil extract

W = Weight of the soil sample (kg)

Data Presentation

Sample ID
Absorbance at 570
nm

Calcium
Concentration in
Extract (mg/L)

Calcium Content in
Soil (mg/kg)

Blank 0.000 0.0 0.0

Standard 1 (1 mg/L) Absorbance Value 1.0 N/A

Standard 2 (5 mg/L) Absorbance Value 5.0 N/A

Standard 3 (10 mg/L) Absorbance Value 10.0 N/A

Standard 4 (20 mg/L) Absorbance Value 20.0 N/A

Standard 5 (30 mg/L) Absorbance Value 30.0 N/A

Soil Sample 1 Absorbance Value Calculated Value Calculated Value

Soil Sample 2 Absorbance Value Calculated Value Calculated Value

Visualizations
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Soil Sample Preparation

Spectrophotometric Analysis

Data Analysis

1. Collect and Air-Dry Soil Sample

2. Sieve Soil (2mm)

3. Extract with 1M Ammonium Acetate

4. Filter to Obtain Soil Extract

6. Pipette Soil Extract5. Prepare Ca Standards & Blank

7. Add 8-Hydroxyquinoline (Mask Mg)

8. Add OCPC Reagent

9. Color Development (10 min)

10. Measure Absorbance at 570 nm

11. Plot Calibration Curve

12. Calculate Ca Concentration

13. Report Results (mg/kg)

Click to download full resolution via product page

Caption: Experimental workflow for soil calcium determination.
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Caption: Reaction of Calcium with o-Cresolphthalein Complexone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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